Cas no 1780549-34-9 (Cyclopropanesulfonyl chloride, 1-fluoro-)

• Product Name: Cyclopropanesulfonyl chloride, 1-fluoro-
• CAS No: 1780549-34-9
• MF: C₃H₄ClFO₂S
• MW: 158.58
• CID: 5306203
• PubChem ID: 84764047
• Update Time: 2026-03-10

Cyclopropanesulfonyl chloride, 1-fluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonyl chloride, 1-fluoro-
• 1780549-34-9
• 1-fluorocyclopropane-1-sulfonyl chloride
• EN300-7105612
• 1-fluorocyclopropanesulfonyl chloride
• F89143
• MFCD28551586

• Inchi： 1S/C3H4ClFO2S/c4-8(6,7)3(5)1-2-3/h1-2H2
• InChI Key： XQXGCCNQRSFJJD-UHFFFAOYSA-N
• SMILES： C1(F)(S(Cl)(=O)=O)CC1

Computed Properties

• Exact Mass: 157.9604564g/mol
• Monoisotopic Mass: 157.9604564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.5Ų

Additional information on Cyclopropanesulfonyl chloride, 1-fluoro-

Introduction to Cyclopropanesulfonyl Chloride, 1-Fluoro- (CAS No. 1780549-34-9)

Cyclopropanesulfonyl chloride, 1-fluoro- (CAS No. 1780549-34-9) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique cyclopropane ring structure and the presence of a fluorine atom, which imparts distinct chemical properties and reactivity patterns.

The cyclopropane ring is known for its high strain energy, which makes it an excellent leaving group in various chemical reactions. The fluorine atom, on the other hand, introduces additional electronic effects and steric hindrance, making Cyclopropanesulfonyl chloride, 1-fluoro- a valuable reagent in the synthesis of complex molecules with specific functional groups.

Recent research has highlighted the utility of Cyclopropanesulfonyl chloride, 1-fluoro- in the development of novel pharmaceuticals and advanced materials. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent anti-cancer agents. The unique combination of the cyclopropane ring and the fluorine atom allows for the precise control of molecular architecture, which is crucial for optimizing biological activity and pharmacokinetic properties.

In another application, researchers at the University of California, Berkeley, utilized Cyclopropanesulfonyl chloride, 1-fluoro- to synthesize novel fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings, adhesives, and electronic devices. The ability to introduce fluorine atoms into polymer chains via this reagent opens up new avenues for material design and engineering.

The reactivity of Cyclopropanesulfonyl chloride, 1-fluoro- is also being explored in the context of catalytic reactions. A recent study in the Catalysis Science & Technology journal reported that this compound can serve as an efficient catalyst for the synthesis of chiral compounds through asymmetric sulfonylation reactions. The high selectivity and yield observed in these reactions highlight the potential of Cyclopropanesulfonyl chloride, 1-fluoro- as a valuable tool in asymmetric synthesis.

From a safety perspective, it is important to handle Cyclopropanesulfonyl chloride, 1-fluoro- with care due to its reactivity and potential to form hazardous byproducts under certain conditions. Proper storage and handling protocols should be followed to ensure safe use in laboratory settings. Additionally, environmental considerations should be taken into account when using this compound in industrial processes.

In conclusion, Cyclopropanesulfonyl chloride, 1-fluoro- (CAS No. 1780549-34-9) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an indispensable reagent for researchers and scientists working on cutting-edge projects. As research continues to uncover new applications and optimizations for this compound, its importance in various scientific fields is likely to grow further.